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Technical Guide: (R)-2-Hydroxymethylpropanoic
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Initial Note to the Reader:

Following a comprehensive search, a specific CAS number and detailed technical data for

(R)-2-Hydroxymethylpropanoic acid could not be definitively identified in publicly available

scientific literature and chemical databases. The provided name is ambiguous and does not

correspond to a commonly referenced chemical entity with established experimental data

required for a technical guide of this nature.

The search results consistently redirected to a related but structurally distinct compound: 2,2-

Bis(hydroxymethyl)propionic acid (CAS Number: 4767-03-7). This achiral molecule contains

two hydroxymethyl groups attached to the second carbon of the propanoic acid backbone.

Given the ambiguity of the original request, this guide will provide a detailed technical overview

of 2,2-Bis(hydroxymethyl)propionic acid, a compound with significant applications in polymer

chemistry and drug delivery, which may be of interest to the target audience. We will adhere to

the requested format, including data tables, experimental protocol examples, and

visualizations.
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Should a specific CAS number for "(R)-2-Hydroxymethylpropanoic acid" be available, a

more targeted and accurate technical guide can be compiled.

Technical Guide: 2,2-Bis(hydroxymethyl)propionic
Acid
Synonyms: Dimethylolpropionic acid (DMPA), Bis-MPA CAS Number: 4767-03-7 Molecular

Formula: C₅H₁₀O₄ Molecular Weight: 134.13 g/mol

Chemical Structure
The chemical structure of 2,2-Bis(hydroxymethyl)propionic acid is characterized by a central

quaternary carbon atom bonded to a carboxyl group, a methyl group, and two hydroxymethyl

groups.

Chemical Structure Diagram:

Caption: Chemical structure of 2,2-Bis(hydroxymethyl)propionic acid.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2,2-

Bis(hydroxymethyl)propionic acid.

Property Value Reference

Melting Point 189-191 °C [1]

Boiling Point 366.7 ± 32.0 °C at 760 mmHg

Density 1.331 ± 0.06 g/cm³

Flash Point 189.7 °C

Water Solubility Soluble

pKa 3.6

Appearance White crystalline powder
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Applications in Research and Drug Development
2,2-Bis(hydroxymethyl)propionic acid is a versatile building block, primarily utilized in the

synthesis of dendrimers and biodegradable polymers for various biomedical applications,

including drug delivery. Its two hydroxyl groups and one carboxyl group allow for the creation of

highly branched, well-defined macromolecular architectures.

Key Application Areas:

Dendrimer Synthesis: Bis-MPA is a key monomer for the synthesis of polyester dendrimers.

These dendrimers can be functionalized with various targeting ligands and therapeutic

agents for targeted drug delivery.

Biodegradable Polymers: It is used to synthesize biodegradable polycarbonates and

polyesters. These polymers can be formulated into nanoparticles, micelles, and hydrogels for

controlled release of drugs.

Polyurethane Dispersions: In the pharmaceutical industry, aqueous polyurethane dispersions

derived from Bis-MPA can be used as film-forming agents for coating tablets and other

dosage forms.

Experimental Protocols
While specific, detailed experimental protocols for "(R)-2-Hydroxymethylpropanoic acid" are

unavailable, this section provides an illustrative example of a typical synthesis involving 2,2-

Bis(hydroxymethyl)propionic acid: the preparation of a first-generation polyester dendron.

Synthesis of a First-Generation Bis-MPA Dendron:

Objective: To synthesize a first-generation dendron using 2,2-Bis(hydroxymethyl)propionic acid

as the core and a protected anhydride as the branching unit.

Materials:

2,2-Bis(hydroxymethyl)propionic acid (Bis-MPA)

2,2-Bis(acetoxymethyl)propionic anhydride
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Pyridine (as solvent and catalyst)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware and purification equipment (e.g., rotary evaporator,

chromatography column)

Procedure:

Dissolve 2,2-Bis(hydroxymethyl)propionic acid (1 equivalent) in pyridine under an inert

atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of 2,2-Bis(acetoxymethyl)propionic anhydride (2.2 equivalents) in DCM

to the cooled solution with continuous stirring.

Allow the reaction mixture to warm to room temperature and stir for 24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

Extract the aqueous layer with DCM (3x).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel to obtain the pure first-

generation dendron.

Workflow Diagram:
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Caption: General workflow for the synthesis of a first-generation Bis-MPA dendron.

Signaling Pathways and Logical Relationships
In the context of drug delivery, the logical relationship for the design of a dendrimer-based drug

delivery system using Bis-MPA can be visualized.

Dendrimer-Based Drug Delivery Design Logic:
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Caption: Logical flow from Bis-MPA to a functional dendrimer for targeted drug delivery.
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This guide provides a comprehensive overview of 2,2-Bis(hydroxymethyl)propionic acid, a

readily available and versatile compound. For a technical guide on the specific stereoisomer "

(R)-2-Hydroxymethylpropanoic acid," a confirmed CAS number is essential for accurate data

retrieval and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

